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Compound of Interest

Compound Name: Citronellyl valerate

Cat. No.: B1594606

This guide provides a comprehensive technical overview of Citronellyl valerate, a significant
fragrance and flavor compound. Tailored for researchers, scientists, and professionals in drug
development, this document delves into its chemical identity, physicochemical properties,
synthesis methodologies, analytical procedures, and safety profile, underpinned by
authoritative sources to ensure scientific integrity.

Chemical Identification and Nomenclature

Citronellyl valerate is chemically classified as a carboxylic ester. Its unique molecular
structure contributes to its characteristic aroma, making it a valuable ingredient in various
consumer products.

CAS Number: 7540-53-6[1][2][3]

Synonyms: A variety of synonyms are used to identify Citronellyl valerate in scientific literature
and commerce. These include:

Citronellyl pentanoate[1][2][3][4][5]

Citronellyl valerianate

3,7-Dimethyl-6-octen-1-yl pentanoate[1]

3,7-Dimethyl-6-octen-1-yl valerate
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FEMA No. 2317[4][5]

Pentanoic acid, 3,7-dimethyl-6-octenyl ester[6][1][2][3]
3,7-Dimethyloct-6-en-1-yl valerate[7]

Valeric acid, 3,7-dimethyl-6-octen-1-yl ester[5]

Physicochemical Properties

Understanding the physicochemical properties of Citronellyl valerate is crucial for its

application in various formulations and for predicting its behavior in different matrices.

Property Value Source(s)
Molecular Formula C15H2802 [2][8]
Molecular Weight 240.38 g/mol [2][5][8]
Appearance Colorless clear liquid [7]
Odor Rose, herb, honey-like [31[4]18]
- _ 237.00 to 240.00 °C @ 760.00
Boiling Point [71[4][8]
mm Hg
_ 0.87200 to 0.88100 g/mL @
Density [718]

25.00 °C

Refractive Index

1.44200 to 1.45000 @ 20.00
°C

[7]

Flash Point

> 230.00 °F (> 110.00 °C)

[71(8]

Water Solubility

0.1879 mg/L @ 25 °C

(estimated)

[8]

LogP (Octanol/Water)

4.492 (estimated)

[5]

Synthesis of Citronellyl Valerate
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The primary method for synthesizing Citronellyl valerate is through the esterification of
citronellol with valeric acid. This reaction can be catalyzed by acids (Fischer esterification) or
enzymes (lipase-catalyzed esterification).

Fischer Esterification: A Step-by-Step Protocol

This protocol describes a standard laboratory procedure for the synthesis of Citronellyl
valerate using an acid catalyst. The causality behind using an acid catalyst, typically sulfuric
acid or p-toluenesulfonic acid, is to protonate the carbonyl oxygen of the carboxylic acid,
thereby increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by the
alcohol. The use of a Dean-Stark apparatus is crucial for removing water, a byproduct of the
reaction, which drives the equilibrium towards the formation of the ester product.

Materials:

 Citronellol

» Valeric acid

e Concentrated sulfuric acid (catalyst)

» Toluene (as a solvent for azeotropic removal of water)
o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

e Condenser

e Heating mantle

e Separatory funnel

 Rotary evaporator
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Procedure:

e Reaction Setup: In a round-bottom flask, combine equimolar amounts of citronellol and
valeric acid. Add toluene to dissolve the reactants.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture.

o Reflux and Water Removal: Attach the Dean-Stark apparatus and condenser to the flask.
Heat the mixture to reflux. The toluene-water azeotrope will distill, and the water will be
collected in the side arm of the Dean-Stark trap, while the toluene returns to the reaction
flask. Continue refluxing until no more water is collected.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the
acidic catalyst. Wash subsequently with water.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the toluene using a rotary evaporator.

 Purification: The crude Citronellyl valerate can be further purified by vacuum distillation to
obtain a high-purity product.
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Reaction

‘Wash with NaHCO3 ‘Wash with H20

Work-up Purification
Dry with MgSO4 Filter Rotary Evaporation Vacuum Distillation Pure Citronellyl
: . Valerate

Citronellol +
Valeric Acid
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Sample Preparation

[Citronellyl Valerate Sampla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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